N-(3-{[(2,5-difluorophenyl)sulfonyl]amino}phenyl)acetamide

• IUPAC Name: N-[3-[(2,5-difluorophenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C14H12F2N2O3S/c1-9(19)17-11-3-2-4-12(8-11)18-22(20,21)14-7-10(15)5-6-13(14)16/h2-8,18H,1H3,(H,17,19)
• InChI Key: NNVCGTPHDGGWDD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C14H12F2N2O3S
• Molecular Weight: 326.32 g/mol

Description

N-(3-{[(2,5-difluorophenyl)sulfonyl]amino}phenyl)acetamide is a chemical compound with the molecular formula C14H12F2N2O3S. It is known for its unique structure, which includes a difluorophenyl group and a sulfonylamino group attached to a phenylacetamide backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-{[(2,5-difluorophenyl)sulfonyl]amino}phenyl)acetamide typically involves the reaction of 2,5-difluoroaniline with sulfonyl chloride to form the sulfonylamino intermediate. This intermediate is then reacted with acetic anhydride to yield the final product. The reaction conditions often include the use of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

N-(3-{[(2,5-difluorophenyl)sulfonyl]amino}phenyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfonic acid derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted sulfonyl derivatives.

Scientific Research Applications

N-(3-{[(2,5-difluorophenyl)sulfonyl]amino}phenyl)acetamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of N-(3-{[(2,5-difluorophenyl)sulfonyl]amino}phenyl)acetamide involves its interaction with specific molecular targets. The sulfonyl group is known to form strong interactions with amino acid residues in proteins, potentially inhibiting enzyme activity. The difluorophenyl group enhances the compound’s binding affinity and specificity towards its targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

N-phenylacetamide: Lacks the sulfonyl and difluorophenyl groups, resulting in different chemical properties and biological activities.

N-(2,5-difluorophenyl)acetamide: Similar structure but lacks the sulfonyl group, affecting its reactivity and applications.

N-(3-sulfonylamino)phenylacetamide: Similar structure but lacks the difluorophenyl group, influencing its binding affinity and specificity.

Uniqueness

N-(3-{[(2,5-difluorophenyl)sulfonyl]amino}phenyl)acetamide is unique due to the presence of both the difluorophenyl and sulfonyl groups. These functional groups confer distinct chemical reactivity and biological activity, making the compound valuable for various applications in research and industry .